Cas no 1781543-98-3 (4-(fluoromethyl)tetrahydropyran-4-amine)

• Product Name: 4-(fluoromethyl)tetrahydropyran-4-amine
• CAS No: 1781543-98-3
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• MDL: MFCD28549926
• CID: 5191616
• PubChem ID: 84762372
• Update Time: 2026-03-05

4-(fluoromethyl)tetrahydropyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-(fluoromethyl)tetrahydro-2H-pyran-4-amine
• 4-(fluoromethyl)tetrahydropyran-4-amine

• MDL： MFCD28549926
• Inchi： 1S/C6H12FNO/c7-5-6(8)1-3-9-4-2-6/h1-5,8H2
• InChI Key： YGHRXBQDVCIGNF-UHFFFAOYSA-N
• SMILES： C1OCCC(CF)(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(fluoromethyl)tetrahydropyran-4-amine

4-(Fluoromethyl)Tetrahydropyran-4-Amine: A Comprehensive Overview

The compound 4-(fluoromethyl)tetrahydropyran-4-amine, identified by the CAS number 1781543-98-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyran derivatives, which are known for their versatile applications in drug design and organic synthesis. The structure of 4-(fluoromethyl)tetrahydropyran-4-amine consists of a tetrahydropyran ring with a fluoromethyl group at the 4-position and an amine group at the same position, making it a unique derivative with promising properties.

Recent studies have highlighted the importance of tetrahydropyran derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the fluoromethyl group in 4-(fluoromethyl)tetrahydropyran-4-amine introduces interesting electronic and steric effects, which can be exploited in designing drugs with improved pharmacokinetic profiles. Fluorinated compounds are increasingly being explored due to their enhanced stability and bioavailability, making this compound a valuable candidate for further research.

The synthesis of 4-(fluoromethyl)tetrahydropyran-4-amine involves a multi-step process that typically includes ring-opening reactions, alkylation, and subsequent cyclization. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples of this compound, which is crucial for studying its stereochemical properties.

In terms of physical and chemical properties, 4-(fluoromethyl)tetrahydropyran-4-amine exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound also demonstrates moderate stability under physiological conditions, which is an essential attribute for its potential use in pharmaceutical formulations.

The biological activity of 4-(fluoromethyl)tetrahydropyran-4-amine has been a subject of intense research. In vitro studies have shown that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions. Furthermore, preliminary animal studies have indicated that the compound crosses the blood-brain barrier efficiently, enhancing its therapeutic potential.

Beyond its pharmacological applications, 4-(fluoromethyl)tetrahydropyran-4-amine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Recent reports have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in asymmetric hydrogenation processes. This highlights its versatility across different domains of chemical research.

In conclusion, 4-(fluoromethyl)tetrahydropyran-4-amine, with its unique structure and diverse applications, represents a significant advancement in modern chemistry. Its role as a bioactive agent and its contributions to materials science underscore its importance as a valuable compound for future research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to both academic and industrial sectors.